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Compound of Interest

Compound Name: EBP-59

Cat. No.: B15137286 Get Quote

Unable to Proceed: Clarification Required for
"EBP-59"
We have encountered significant ambiguity with the term "EBP-59" and have been unable to

identify a specific molecule with this designation that is used in animal infection models. Our

comprehensive search has yielded several possible interpretations, none of which definitively

match the provided term. Therefore, we are unable to generate the requested detailed

Application Notes and Protocols without further clarification.

The potential interpretations of "EBP-59" from our search include:

A 59 bp Enhancer Element: In the context of genetics, "EBP" can refer to an enhancer-

binding protein, and we have found references to a "59 bp enhancer" sequence. This is a

region of DNA and not a therapeutic agent that would be administered in an animal model.

Emopamil-Binding Protein (EBP): This is a protein involved in cholesterol metabolism. While

its abbreviation is EBP, the "-59" suffix is not part of its standard nomenclature, and we found

no information linking it to animal infection models.

ErbB3 Binding Protein-1 (Ebp1): This protein is involved in cell growth and signaling. Studies

on mice deficient in this protein exist, but again, the "-59" designation is not used, and its role

in infection models is not established in the literature found.
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CCAAT/Enhancer-Binding Proteins (C/EBPs): This is a family of transcription factors (e.g.,

C/EBPα, C/EBPβ) involved in immunity and inflammation. While the abbreviation is similar,

there is no specific member designated as "EBP-59."

Possible Typo for Epstein-Barr Virus (EBV): Given the similarity in the acronym, it is possible

that "EBP-59" was a typographical error for EBV, a widely studied human herpesvirus.

Without a precise identification of the molecule of interest, we cannot provide accurate or

relevant experimental protocols, data tables, or signaling pathway diagrams as requested.

To proceed, please provide the full name of the molecule or clarify the term "EBP-59". Once the

correct agent is identified, we will be able to gather the necessary information and generate the

detailed content you have requested.

To cite this document: BenchChem. [Experimental protocols for EBP-59 in animal infection
models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137286#experimental-protocols-for-ebp-59-in-
animal-infection-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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